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Compound of Interest

Compound Name: BRL-50481

Cat. No.: B1667806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended

storage conditions for BRL-50481, a selective phosphodiesterase 7 (PDE7) inhibitor. The

information is intended to guide researchers in maintaining the integrity and activity of the

compound for experimental use.

Compound Information
Parameter Value Reference

IUPAC Name
N,N,2-trimethyl-5-

nitrobenzenesulfonamide

Molecular Formula C₉H₁₂N₂O₄S

Molecular Weight 244.26 g/mol

CAS Number 433695-36-4

Recommended Storage Conditions
Proper storage is critical to prevent degradation and ensure the long-term stability of BRL-
50481. The following conditions are recommended based on supplier information and general

best practices for small molecule inhibitors.
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Solid Form
Storage Temperature Duration Notes

-20°C Up to 3 years
Recommended for long-term

storage.

4°C Up to 2 years
Suitable for short to medium-

term storage.

In Solvent
Storage
Temperature

Solvent Duration Notes

-80°C
Anhydrous DMSO or

Ethanol
Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles. Use fresh,

anhydrous solvents.[1]

-20°C
Anhydrous DMSO or

Ethanol
Up to 1 year

Suitable for working

stock solutions.

Minimize freeze-thaw

cycles.[1]

Note: The stability of compounds in solution can be affected by the presence of water in the

solvent. It is crucial to use anhydrous solvents and proper handling techniques to minimize

moisture exposure.[2][3] Studies have shown that while many compounds are stable in DMSO

containing some water, the risk of degradation increases.[2]

Solution Preparation and Handling
BRL-50481 is soluble in ethanol and dimethyl sulfoxide (DMSO).

Solubility in Ethanol: Soluble to 100 mM.

Solubility in DMSO: Soluble to 100 mM.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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Warm the Vial: Allow the vial of solid BRL-50481 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10

mM concentration. For example, to a vial containing 1 mg of BRL-50481 (MW = 244.26

g/mol ), add 409.4 µL of DMSO.

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in appropriate

containers (e.g., polypropylene tubes) to minimize freeze-thaw cycles.[3]

Storage: Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Experimental Protocols for Stability Assessment
While specific stability data for BRL-50481 is not extensively published, the following are

generalized protocols for assessing the stability of small molecules like BRL-50481.

Long-Term Stability in Solution
This protocol is designed to determine the stability of BRL-50481 in a solvent over an extended

period.

Workflow for Long-Term Stability Assessment
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Preparation Storage Analysis

Prepare 10 mM stock in DMSO Aliquot into multiple tubes Store at -80°C, -20°C, 4°C, and RT Analyze at T=0, 1, 3, 6, 12 months HPLC analysis for purity Compare to T=0
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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